Cas no 139776-54-8 (Quinazoline, 2-chloro-4-(phenylthio)-)

• Product Name: Quinazoline, 2-chloro-4-(phenylthio)-
• CAS No: 139776-54-8
• MF: C₁₄H₉ClN₂S
• MW: 272.752660512924
• CID: 1281547
• PubChem ID: 62475827
• Update Time: 2025-04-20

Quinazoline, 2-chloro-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-chloro-4-(phenylthio)-
• 2-chloro-4-phenylsulfanylquinazoline
• 2-Chloro-4-(phenylsulfanyl)quinazoline
• DTXSID40734397
• 139776-54-8
• AKOS011764229

• Inchi： 1S/C14H9ClN2S/c15-14-16-12-9-5-4-8-11(12)13(17-14)18-10-6-2-1-3-7-10/h1-9H
• InChI Key： NZLDGRTZUMDQHB-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=CC=CC2=N1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.01767
• Monoisotopic Mass: 272.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78